5-Fluoro-6-(2,2,2-trifluoroethoxy)nicotinic acid

• IUPAC Name: 5-fluoro-6-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic acid
• InChI: InChI=1S/C8H5F4NO3/c9-5-1-4(7(14)15)2-13-6(5)16-3-8(10,11)12/h1-2H,3H2,(H,14,15)
• InChI Key: WPXNTAHLXSDDCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)OCC(F)(F)F)C(=O)O
• Molecular Formula: C8H5F4NO3
• Molecular Weight: 239.12 g/mol

Description

“5-Fluoro-6-(2,2,2-trifluoroethoxy)nicotinic acid” is a chemical compound with the CAS Number: 1373863-09-2. It is also known as “5-fluoro-6-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic acid” and has a molecular weight of 239.13. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H6F3NO3/c9-8(10,11)4-15-6-2-1-5(3-12-6)7(13)14/h1-3H,4H2,(H,13,14). This code represents the molecular structure of the compound. For a visual representation of the molecule, it’s recommended to use software that can interpret InChI codes.

Physical And Chemical Properties Analysis

“this compound” is a solid compound with a molecular weight of 221.13. It has a density of 1.4±0.1 g/cm3, a boiling point of 238.8±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C. The compound is also characterized by a molar refractivity of 40.5±0.4 cm3, a polar surface area of 46 Å2, and a molar volume of 148.0±5.0 cm3.

Scientific Research Applications

Drug Delivery Systems

One study evaluated the fluorophilicity of a series of nicotinic acid esters, which are relevant to the design of prodrugs for fluorocarbon-based drug delivery systems. The study found that the fluorinated nicotinates, akin to 5-Fluoro-6-(2,2,2-trifluoroethoxy)nicotinic acid, exhibit varying degrees of partitioning into fluorinated phases, indicating their potential utility in designing drug delivery systems leveraging their fluorophilic properties (Ojogun et al., 2010).

Receptor Binding Studies

Another area of application is in receptor binding studies, where fluorinated analogues of nicotinic acid have been synthesized and evaluated for their affinity to nicotinic acetylcholine receptors. These studies are crucial for understanding how modifications to the nicotinic acid structure, such as fluorination, impact binding and activity at these receptors, informing the development of new therapeutic agents (Sutherland et al., 2003).

Synthesis of Complex Molecules

Furthermore, this compound serves as a precursor in the synthesis of complex molecules. For instance, it can be involved in the synthesis of novel herbicides, as demonstrated by the development of N-(arylmethoxy)-2-chloronicotinamides, highlighting the role of nicotinic acid derivatives in agricultural chemistry (Yu et al., 2021).

Safety and Hazards

“5-Fluoro-6-(2,2,2-trifluoroethoxy)nicotinic acid” is classified as a skin sensitizer and can cause skin and eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding breathing dust/fumes and wearing protective gloves, clothing, and eye/face protection. It’s recommended to handle the compound in a well-ventilated area or outdoors.

Synthesis routes and methods

Procedure details

The title compound is prepared in 75% yield (21.0 g, a white solid) from 2-chloro-5-fluoro-6-(2,2,2-trifluoroethoxy)nicotinic acid (32.2 g, 118 mmol, Step-1 of Amine-12) by the similar manner in Step-4 of Amine-12.